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Compound of Interest

Compound Name: ML-180

Cat. No.: B159121

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on addressing solubility challenges associated
with ML-180 in agueous media.

Frequently Asked Questions (FAQS)
Q1: What is the solubility of ML-180 in common laboratory solvents?

Al: ML-180 is sparingly soluble in agueous solutions but exhibits good solubility in organic
solvents, particularly Dimethyl Sulfoxide (DMSO). It is recommended to first prepare a
concentrated stock solution in DMSO.

Q2: Why does my ML-180 precipitate when | add it to my aqueous buffer or cell culture
medium?

A2: Precipitation often occurs when a concentrated organic stock solution of a hydrophobic
compound like ML-180 is rapidly diluted into an aqueous medium. This is a common issue for
many small molecule inhibitors. To avoid this, a gradual dilution process is recommended.

Q3: What is the recommended solvent for preparing a stock solution of ML-1807?

A3: The recommended solvent for preparing a stock solution of ML-180 is DMSO.[1][2]
Sonication may be used to facilitate dissolution.[2]

Q4: How should | store my ML-180 stock solution?
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A4: ML-180 powder can be stored at -20°C for up to three years. Once dissolved in a solvent,
the stock solution should be stored at -80°C for up to one year to maintain its stability and
efficacy.[2]

Troubleshooting Guide

This guide provides step-by-step solutions for common problems encountered when preparing
ML-180 solutions for experimental use.
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Problem

Possible Cause

Recommended Solution

ML-180 powder will not

dissolve in the aqueous buffer.

ML-180 has poor aqueous

solubility.

Do not attempt to dissolve ML-
180 directly in an aqueous
buffer. First, prepare a
concentrated stock solution in

an organic solvent like DMSO.

Precipitate forms immediately
upon adding the DMSO stock
solution to the aqueous

medium.

The concentration of DMSO in
the final working solution is too
high, or the dilution was

performed too quickly.

1. Ensure the final
concentration of DMSO in your
working solution is low
(typically <0.5%) to minimize
solvent effects on your
experiment. 2. Perform a serial
dilution of your DMSO stock
solution in the aqueous
medium. Add the ML-180 stock
solution dropwise while gently
vortexing the aqueous medium
to ensure rapid mixing and
prevent localized high
concentrations that can lead to

precipitation.

The experimental results are

inconsistent or show no effect.

The ML-180 may have
precipitated out of the solution,
leading to a lower effective

concentration.

1. Visually inspect your
working solution for any signs
of precipitation before use. 2.
Prepare fresh working
solutions for each experiment.
3. Consider sonicating the
working solution briefly before
adding it to your assay to help
redissolve any micro-

precipitates.

Quantitative Data Summary

The following table summarizes the key chemical and solubility properties of ML-180.
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Property Value Reference
Molecular Formula C20H25CIN4O2 [3]
Molecular Weight 388.89 g/mol

Predicted pKa 9.37+£0.40

Solubility in DMSO

11 mg/mL (28.28 mM)

Experimental Protocols

1. Preparation of a 10 mM ML-180 Stock Solution in DMSO

e Materials:

o ML-180 powder (Molecular Weight: 388.89 g/mol )

o Anhydrous DMSO

o Sterile microcentrifuge tubes

e Procedure:

o Weigh out 3.89 mg of ML-180 powder and place it in a sterile microcentrifuge tube.

o Add 1 mL of anhydrous DMSO to the tube.

o Vortex the solution thoroughly until the ML-180 is completely dissolved. If necessary,

sonicate the solution for a few minutes to aid dissolution.

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -80°C.

2. Preparation of a 10 uM ML-180 Working Solution for In Vitro Assays

o Materials:

o 10 mM ML-180 stock solution in DMSO
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o Sterile aqueous buffer or cell culture medium

e Procedure:

o Prepare an intermediate dilution of the ML-180 stock solution. For example, dilute the 10
mM stock solution 1:100 in your aqueous medium to create a 100 uM intermediate
solution. To do this, add 2 pL of the 10 mM stock to 198 uL of the aqueous medium.

o Vortex the intermediate solution gently.

o Prepare the final 10 uM working solution by diluting the 100 puM intermediate solution 1:10
in your aqueous medium. For example, add 100 L of the 100 uM intermediate solution to
900 L of the aqueous medium.

o Vortex the final working solution gently before use.

Visualizations
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Caption: ML-180 acts as an inverse agonist of LRH-1, inhibiting its binding to target gene
promoters.
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Caption: Workflow for preparing ML-180 working solutions from a DMSO stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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